Cas no 398452-96-5 (1H-Benzimidazole-5-carboxylicacid, 7-methyl-)

1H-Benzimidazole-5-carboxylicacid, 7-methyl- structure
398452-96-5 structure
Product Name:1H-Benzimidazole-5-carboxylicacid, 7-methyl-
CAS No:398452-96-5
MF:C9H8N2O2
MW:176.172021865845
CID:299898
PubChem ID:45077896
Update Time:2025-04-19

1H-Benzimidazole-5-carboxylicacid, 7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carboxylicacid, 7-methyl-
    • 1H-Benzimidazole-5-carboxylicacid,7-methyl-(9CI)
    • 7-methyl-3H-benzimidazole-5-carboxylic acid
    • DTXSID20663414
    • 7-METHYL-1H-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID
    • EN300-6734317
    • Z3244890318
    • SCHEMBL1144576
    • SY267521
    • 1H-Benzimidazole-5-carboxylic acid, 7-methyl-
    • MFCD18807930
    • 398452-96-5
    • 4-methyl-1h-benzimidazole-6-carboxylic acid
    • 4-Methyl-1H-benzo[d]imidazole-6-carboxylic acid
    • 7-METHYL-3H-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID
    • Inchi: 1S/C9H8N2O2/c1-5-2-6(9(12)13)3-7-8(5)11-4-10-7/h2-4H,1H3,(H,10,11)(H,12,13)
    • InChI Key: RZYFGKCQFAWNIE-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)C2=C(C=1)NC=N2)=O

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 65.98

1H-Benzimidazole-5-carboxylicacid, 7-methyl- Pricemore >>

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